molecular formula C9H4BrClO2 B8761356 8-Bromo-6-chloro-2H-chromen-2-one CAS No. 188813-16-3

8-Bromo-6-chloro-2H-chromen-2-one

Cat. No.: B8761356
CAS No.: 188813-16-3
M. Wt: 259.48 g/mol
InChI Key: SKHMMUFWOTWUKU-UHFFFAOYSA-N
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Description

8-Bromo-6-chloro-2H-chromen-2-one is a useful research compound. Its molecular formula is C9H4BrClO2 and its molecular weight is 259.48 g/mol. The purity is usually 95%.
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Properties

CAS No.

188813-16-3

Molecular Formula

C9H4BrClO2

Molecular Weight

259.48 g/mol

IUPAC Name

8-bromo-6-chlorochromen-2-one

InChI

InChI=1S/C9H4BrClO2/c10-7-4-6(11)3-5-1-2-8(12)13-9(5)7/h1-4H

InChI Key

SKHMMUFWOTWUKU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)OC2=C(C=C(C=C21)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl (2E)-3-(3-bromo-5-chloro-2-hydroxyphenyl)-2-propenoate (1.45 g; 5.0 mmol) in decalin (5 mL) was heated in a sand bath at 200° C. for 48 h. The reaction was then cooled to RT and hexanes (10 mL) was added. The solid was collected by suction filtration and washed with hexanes. Drying under high vacuum gave the title compound (1.2 g, 95%) as a tan solid: 1H NMR (400 MHz, DMSO-d6) δ 7.78 (s, 1H), 7.63 (d, J=9.6 Hz, 1H)), 7.46 (s, 1H), 6.52 (d, J=9.6 Hz, 1H); MS (ES) m/e 259, 261 (M+H)+.
Quantity
1.45 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
hexanes
Quantity
10 mL
Type
solvent
Reaction Step Two
Yield
95%

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